Cas no 1036027-86-7 (Tert-butyl 4-[(1R)-1-aminoethyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(1R)-1-aminoethyl]piperidine-1-carboxylate
• CAS No: 1036027-86-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD22666109
• CID: 2137893
• PubChem ID: 59414623
• Update Time: 2025-04-21

Tert-butyl 4-[(1R)-1-aminoethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 4-(1-aminoethyl)piperidine-1-carboxylate
• (R)-1-Boc-4-(1-aminoethyl)piperidine
• tert-butyl (R)-4-(1-aminoethyl)piperidine-1-carboxylate
• tert-butyl 4-[(1R)-1-aminoethyl]piperidine-1-carboxylate
• FQUVAASUKJSNRV-SECBINFHSA-N
• SB11809
• 1-Boc-4-[(1R)-1-aminoethyl]piperidine
• CS-0048240
• EN300-365047
• tert-butyl4-[(1R)-1-aminoethyl]piperidine-1-carboxylate
• AKOS025403239
• MFCD22666109
• SCHEMBL3500032
• AS-43372
• DB-290218
• 1036027-86-7
• 993-099-3
• tert-butyl 4-((1R)-1-aminoethyl)piperidine-1-carboxylate
• Tert-butyl 4-[(1R)-1-aminoethyl]piperidine-1-carboxylate

• MDL： MFCD22666109
• Inchi： 1S/C12H24N2O2/c1-9(13)10-5-7-14(8-6-10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3/t9-/m1/s1
• InChI Key： FQUVAASUKJSNRV-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC([C@@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids